2-(Cyclohexylmethyl)-5-iodophenol
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Description
2-(Cyclohexylmethyl)-5-iodophenol is a halogenated phenolic compound characterized by a cyclohexylmethyl substituent at the 2-position and an iodine atom at the 5-position of the phenol ring. The cyclohexylmethyl group contributes to hydrophobicity, which may influence solubility and membrane permeability .
Properties
Molecular Formula |
C13H17IO |
|---|---|
Molecular Weight |
316.18 g/mol |
IUPAC Name |
2-(cyclohexylmethyl)-5-iodophenol |
InChI |
InChI=1S/C13H17IO/c14-12-7-6-11(13(15)9-12)8-10-4-2-1-3-5-10/h6-7,9-10,15H,1-5,8H2 |
InChI Key |
BBXQEJHNCUYEPT-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)CC2=C(C=C(C=C2)I)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(Cyclohexylmethyl)-5-iodophenol typically involves the iodination of 2-(Cyclohexylmethyl)phenol. One common method is the electrophilic aromatic substitution reaction, where iodine is introduced to the aromatic ring in the presence of an oxidizing agent like hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in a solvent such as acetic acid or dichloromethane at room temperature.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.
Types of Reactions:
Oxidation: The phenol group can undergo oxidation to form quinones.
Reduction: The iodine atom can be reduced to form the corresponding phenol without the iodine substituent.
Substitution: The iodine atom can be substituted with other nucleophiles in reactions such as the Suzuki-Miyaura coupling, where it reacts with boronic acids to form biaryl compounds.
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate or chromium trioxide.
Reduction: Reagents like sodium borohydride or lithium aluminum hydride.
Substitution: Palladium catalysts and bases like potassium carbonate in the presence of boronic acids.
Major Products:
Oxidation: Quinones.
Reduction: 2-(Cyclohexylmethyl)phenol.
Substitution: Biaryl compounds.
Scientific Research Applications
2-(Cyclohexylmethyl)-5-iodophenol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Potential use in the development of radiolabeled compounds for imaging studies.
Medicine: Investigated for its potential as a precursor in the synthesis of pharmaceutical agents.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(Cyclohexylmethyl)-5-iodophenol depends on its application. In chemical reactions, the iodine atom serves as a leaving group, facilitating various substitution reactions. In biological systems, if radiolabeled, it can be used to track molecular pathways and interactions.
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparison
* Calculated based on substituent contributions from .
Key Comparative Insights
Substituent Effects on Reactivity and Solubility: The iodine atom in 2-(Cyclohexylmethyl)-5-iodophenol and 2-(Hydroxymethyl)-5-iodophenol facilitates electrophilic substitution reactions, but the latter’s hydroxymethyl group increases polarity, enhancing water solubility . The cyclohexylmethyl group in 2-(Cyclohexylmethyl)-5-iodophenol imparts greater hydrophobicity compared to 2-Cyclohexyl-5-methylphenol (logP ~3.5 vs. ~2.8 estimated), favoring lipid membrane penetration .
Synthetic Pathways: Iodine introduction in similar compounds often employs 5-endo-dig iodocyclization, as seen in the synthesis of 5-(3-iodothiophen-2-yl)-2-methoxyphenyl acetate . For 2-(Cyclohexylmethyl)-5-iodophenol, alkylation of 5-iodophenol derivatives with cyclohexylmethyl halides may be plausible.
Thermal Stability :
- Iodoaromatics generally exhibit lower thermal stability than their methyl or methoxy analogs due to weaker C–I bonds. Cyclohexylmethyl groups may mitigate this by sterically shielding the iodine .
Applications: 2-(Hydroxymethyl)-5-iodophenol: Used in cross-coupling reactions for drug intermediates . 2-Cyclohexyl-5-methylphenol: Employed in polymer stabilizers due to radical-scavenging phenolic groups . 2-(Cyclohexylmethyl)-5-iodophenol: Potential use in radiopharmaceuticals, leveraging iodine’s isotopic properties and cyclohexylmethyl’s bioavailability enhancement.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
